N-0920

Antiviral drug discovery SARS-CoV-2 variant entry inhibition Host-directed antiviral screening
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C31H38N8O6S
Molecular Weight 650.8 g/mol
Cat. No. B15581216
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Technical Parameters


Basic Identity
Product NameN-0920
Molecular FormulaC31H38N8O6S
Molecular Weight650.8 g/mol
Structural Identifiers
InChIInChI=1S/C31H38N8O6S/c32-25(40)14-13-23(39-31(44)45-19-21-10-5-2-6-11-21)27(42)38-24(18-20-8-3-1-4-9-20)28(43)37-22(12-7-15-36-30(33)34)26(41)29-35-16-17-46-29/h1-6,8-11,16-17,22-24H,7,12-15,18-19H2,(H2,32,40)(H,37,43)(H,38,42)(H,39,44)(H4,33,34,36)/t22-,23-,24-/m0/s1
InChIKeyYULXMMYEJYZEGC-HJOGWXRNSA-N
Commercial & Availability
Standard Pack Sizes10 mg / 50 mg / 100 mg / Bulk Custom
AvailabilityUsually In Stock
Custom SynthesisAvailable on request

N-0920 (Cbz-QFR-kt): A Picomolar Potency TMPRSS2 Protease Inhibitor for SARS-CoV-2 Variant Entry Studies


N-0920 (Cbz-QFR-kt) is a synthetic ketobenzothiazole-based peptidomimetic compound that functions as a highly potent and specific host-directed inhibitor of the transmembrane protease serine 2 (TMPRSS2) [1][2]. As a derivative optimized from the earlier TMPRSS2 inhibitor N-0385 via a 135-derivative screening campaign, N-0920 demonstrates picomolar-range inhibitory activity against TMPRSS2 enzymatic function and SARS-CoV-2 variant cellular entry [1]. The compound exhibits a molecular weight of 650.75 g/mol, molecular formula C31H38N8O6S, and contains a Cbz-protecting group on a peptidomimetic backbone terminating in a ketobenzothiazole warhead [2][3].

TMPRSS2 host-directed protease inhibition studies
Ketobenzothiazole-based covalent reversible warhead
Optimized from N-0385 scaffold; variant-specific entry probe

Why TMPRSS2 Inhibitors Cannot Be Simply Substituted: N-0920 Differentiates via Picomolar Potency and Structural Selectivity


Within the class of TMPRSS2-targeting host-directed antivirals, substitution with structurally related analogs or alternative entry inhibitors is not equivalent without rigorous evaluation [1]. N-0920 achieves picomolar-range cellular antiviral efficacy (EC50 = 90 pM against JN.1 variant) that distinguishes it from nanomolar-range TMPRSS2 inhibitors such as camostat mesylate and nafamostat, whose antiviral EC50 values typically fall in the low micromolar to high nanomolar range [2]. Furthermore, the compound exhibits a 533-fold selectivity for TMPRSS2 over Factor Xa, a property that may not be conserved among ketobenzothiazole analogs . Consequently, substitution with an uncharacterized TMPRSS2 inhibitor or a different host protease inhibitor without comparable quantitative validation in the relevant variant cellular entry model introduces significant experimental uncertainty and potential batch-to-batch variability that compromises scientific reproducibility and procurement confidence [1].

High-potency antiviral activity may not translate to lower-potency TMPRSS2 inhibitors or alternative host protease inhibitors.
The selectivity profile favoring TMPRSS2 over Factor Xa may not be replicated in other ketobenzothiazole-based compounds.
Variant-specific entry inhibition outcomes may differ when using unvalidated host protease inhibitors lacking variant-model characterization.

N-0920 Quantitative Differentiation Evidence: Head-to-Head and Cross-Study Comparisons for Scientific Procurement Decisions


N-0920 Achieves Picomolar Antiviral EC50 Against JN.1 Variant — A 3.3-Fold Improvement Over EG.5.1 and First-in-Class Cellular Potency

N-0920 demonstrates picomolar antiviral potency in Calu-3 human lung epithelial cells against two circulating SARS-CoV-2 variants, with EC50 values of 300 pM (0.3 nM) against EG.5.1 and 90 pM (0.09 nM) against JN.1, representing a 3.3-fold greater potency against the JN.1 variant [1][2]. This potency profile is substantially differentiated from camostat mesylate, which exhibits an EC50 of approximately 87 µM against wild-type SARS-CoV-2 in Calu-3 cells [3], representing a potency differential exceeding 960,000-fold. The authors note that N-0920 represents the first in cellulo picomolar inhibitor identified in this target class [1].

Antiviral EC50 JN.1 vs comparator
Reported
EC50: 90 pM (JN.1); ~87 µM (camostat); >960,000-fold difference
Supports variant-specific entry model potency comparison
Calu-3 cell assay; cross-study comparable
Antiviral drug discovery SARS-CoV-2 variant entry inhibition Host-directed antiviral screening

N-0920 vs N-0385: Picomolar (90-300 pM) vs Nanomolar Antiviral Efficacy — A Direct Head-to-Head Derivative Optimization

N-0920 is a directly optimized derivative of N-0385, identified via a systematic screening of 135 ketobenzothiazole-based peptidomimetic derivatives [1]. While N-0385 was previously reported as a nanomolar TMPRSS2 inhibitor [2], N-0920 achieves antiviral EC50 values in the picomolar range (90-300 pM) against both EG.5.1 and JN.1 SARS-CoV-2 variants in Calu-3 cells [1]. This represents an order-of-magnitude potency improvement over the parental compound within the identical structural scaffold [1].

vs Parental N-0385
Head-to-head
Order-of-magnitude improvement: nanomolar to picomolar range (90–300 pM)
Supports picomolar-range potency advancement for TMPRSS2 entry studies
Calu-3 cells; EG.5.1 and JN.1 variants
TMPRSS2 inhibitor optimization Peptidomimetic structure-activity relationship Antiviral drug candidate development

N-0920 Exhibits 533-Fold Selectivity for TMPRSS2 Over Factor Xa with Ki = 0.03 nM Against dasTMPRSS2

N-0920 demonstrates a Ki value of 0.03 nM against dasTMPRSS2 in vitro, coupled with a selectivity profile of 533-fold over Factor Xa (FXa) and 36-fold over matriptase, while exhibiting low potency against TMPRSS13 and no inhibition of Cathepsin L . This selectivity profile is derived from the ketobenzothiazole peptidomimetic scaffold optimization from N-0385 [1]. Camostat mesylate, by comparison, is a broader-spectrum serine protease inhibitor with activity against multiple TTSPs including TMPRSS2, matriptase, and TMPRSS13, as well as trypsin and plasmin [2].

TMPRSS2 Selectivity
Class-level
Ki = 0.03 nM; 533-fold over FXa
Supports TMPRSS2-specific inhibition with low FXa interference
Recombinant dasTMPRSS2 assay
Protease selectivity profiling TMPRSS2 enzymology Off-target risk assessment

N-0920 Exhibits TMPRSS2 IC50 = 0.35 nM with 98% Purity (HPLC) Specification for Reproducible Enzymatic Inhibition

N-0920 demonstrates an IC50 value of 350 pM (0.35 nM) against TMPRSS2 enzymatic activity in vitro [1][2]. The compound is supplied with a purity specification of >98% as determined by HPLC . This potency level is approximately 2,600-fold greater than the reported TMPRSS2 IC50 of camostat mesylate, which is approximately 6.2 nM [3], and approximately 2.7-fold more potent than nafamostat mesylate (IC50 ~0.95 nM) [3].

Enzymatic IC50 & Purity
Reported
IC50 = 0.35 nM; >98% HPLC purity
Supports reproducible sub-nanomolar TMPRSS2 enzymatic inhibition
Specification linked to lot consistency
TMPRSS2 enzymatic assay Protease inhibitor potency Research compound quality control

N-0920 Does Not Impact Cathepsin L-Dependent Endocytosis Pathway, Enabling Pathway-Specific Mechanistic Studies

N-0920 does not inhibit Cathepsin L and does not impact the SARS-CoV-2 endocytosis/cathepsin entry pathway or TMPRSS2-independent entry pathways . This pathway specificity distinguishes N-0920 from certain broad-spectrum entry inhibitors such as E-64d (a cathepsin inhibitor) and enables clean dissection of TMPRSS2-dependent versus TMPRSS2-independent viral entry mechanisms [1].

Pathway Selectivity
Class-level
No Cathepsin L inhibition; TMPRSS2-dependent entry only
Enables clean discrimination of TMPRSS2-dependent entry mechanisms
Compared to E-64d; class-level inference
Viral entry mechanism TMPRSS2-dependent vs cathepsin-dependent entry SARS-CoV-2 cell biology

N-0920 Structural Optimization from N-0385 Scaffold: Molecular Modeling Informs Ketobenzothiazole Binding Mode

The structural optimization of N-0920 from the parental N-0385 scaffold was informed by molecular modeling that provided insights into binding interactions between the ketobenzothiazole-based peptidomimetic compounds and the TMPRSS2 active site [1]. The compound incorporates a Cbz-protected peptidomimetic backbone (Cbz-QFR-kt) terminating in a ketobenzothiazole electrophilic warhead that forms a covalent, reversible adduct with the catalytic serine residue of TMPRSS2 [1]. This rational design approach contrasts with the less characterized binding modes of certain broader-spectrum serine protease inhibitors such as camostat mesylate [2].

Structural Basis
Data to verify
Ketobenzothiazole warhead; covalent reversible binding
Supports rational design interpretation for SAR studies
Molecular modeling data; source-specific review
Peptidomimetic drug design Protease inhibitor structure-activity relationship TMPRSS2 molecular modeling

N-0920 Research and Industrial Application Scenarios: From Variant-Specific Entry Studies to Protease Selectivity Profiling


SARS-CoV-2 JN.1 and EG.5.1 Variant Entry Inhibition Studies Requiring Sub-Nanomolar Antiviral Potency

Researchers investigating SARS-CoV-2 variant entry mechanisms in Calu-3 human lung epithelial cells should select N-0920 when sub-nanomolar antiviral potency is required, as the compound achieves EC50 values of 90 pM against JN.1 and 300 pM against EG.5.1 variants [1][2]. This picomolar potency enables experiments at concentrations 1,000-fold lower than those required for camostat mesylate (EC50 ~87 µM), minimizing compound-related cytotoxicity and solvent effects in long-term cellular assays [3].

TMPRSS2-Selective Pharmacological Probe Studies Requiring Discrimination from Cathepsin L-Dependent Entry

For pathway-specific mechanistic studies of SARS-CoV-2 entry, N-0920 serves as a selective pharmacological probe that inhibits TMPRSS2-dependent entry while leaving the Cathepsin L-dependent endocytosis pathway unaffected [1]. This pathway specificity enables clean experimental discrimination between TMPRSS2-dependent and TMPRSS2-independent entry mechanisms, which cannot be achieved with broader-spectrum entry inhibitors such as camostat mesylate or E-64d [2][3].

TMPRSS2 Enzymatic Assays Requiring Defined Sub-Nanomolar IC50 Values and High Purity

Laboratories conducting in vitro TMPRSS2 enzymatic activity assays should select N-0920 when a defined IC50 of 0.35 nM (350 pM) is required, with the compound supplied at >98% HPLC purity [1][2]. The 2.7-fold greater potency compared to nafamostat mesylate (IC50 ~0.95 nM) and 18-fold greater potency compared to camostat mesylate (IC50 ~6.2 nM) supports experiments requiring the highest achievable TMPRSS2 inhibition at minimal compound concentrations [3].

Protease Selectivity Profiling Studies Involving Coagulation Protease Factor Xa

For TMPRSS2 inhibition studies where confounding activity on the coagulation protease Factor Xa must be minimized, N-0920 provides a 533-fold selectivity margin for TMPRSS2 over FXa [1]. This selectivity profile is particularly relevant for experiments involving cell culture media containing serum components or for translational studies where coagulation pathway interference could confound phenotypic readouts [2].

Application
Selection Property
Validation Focus
SARS-CoV-2 variant entry mechanism studies
High-potency cellular entry inhibition context
Variant-specific EC50 endpoint review
TMPRSS2-dependent entry probe studies
Pathway-specific TMPRSS2 inhibition without Cathepsin L interference
Cathepsin L-independent entry validation
TMPRSS2 enzymatic inhibition assays
High-potency enzymatic inhibition with defined purity specification
IC50 reproducibility and HPLC purity lot review
Protease selectivity profiling studies
Reported high selectivity margin for TMPRSS2 over FXa
FXa counter-screen assay context

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